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Compound of Interest

Compound Name: Triphenylsilanol

Cat. No.: B1683266 Get Quote

This technical guide provides a comprehensive overview of triphenylsilanol ((C₆H₅)₃SiOH), a

pivotal organosilicon compound with significant applications in pharmaceutical synthesis,

materials science, and organic chemistry. This document is intended for researchers, scientists,

and professionals in drug development, offering detailed information on its chemical properties,

experimental protocols for its synthesis and purification, and a discussion of its known

applications.

Core Properties of Triphenylsilanol
Triphenylsilanol is a white crystalline solid that is an organosilanol, meaning it contains a

hydroxyl group bonded to a silicon atom which is, in turn, bonded to three phenyl groups. This

structure imparts unique chemical characteristics that are leveraged in various scientific and

industrial applications.
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Property Value References

Chemical Formula C₁₈H₁₆OSi [1][2][3][4][5][6]

Linear Formula (C₆H₅)₃SiOH [2][5]

Molecular Weight 276.41 g/mol [1][2][3][4]

CAS Number 791-31-1 [1][2][3][4][5]

Appearance
White to almost white powder

or crystal
[4]

Melting Point 153-155 °C [1]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol,

acetone, and toluene.

[4][7]

Synthesis of Triphenylsilanol: Experimental
Protocols
The synthesis of triphenylsilanol is most commonly achieved through a Grignard reaction,

followed by hydrolysis. The following protocols provide detailed methodologies for its

preparation.

Protocol 1: Synthesis via Grignard Reaction with
Diphenyldichlorosilane
This method involves the reaction of phenylmagnesium chloride with diphenyldichlorosilane.

Materials:

Magnesium turnings

Anhydrous tetrahydrofuran (THF)

Chlorobenzene
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Initiator (e.g., iodine, 1,2-dibromoethane, or a small amount of pre-formed Grignard reagent)

Diphenyldichlorosilane

Toluene

Metallic zinc powder

Water

Ethanol (for recrystallization)

Activated carbon

Procedure:

Grignard Reagent Preparation:

In a reaction kettle, add 10.5 kg of magnesium metal and 90 kg of anhydrous THF.

Warm the mixture to 45 °C and add an initiator.

Slowly add 46 kg of chlorobenzene to initiate the Grignard reaction.

Maintain the reaction under reflux for 3 hours.

After the reaction, filter to remove any unreacted magnesium, yielding the

phenylmagnesium chloride (phenyl Grignard reagent).

Reaction with Diphenyldichlorosilane:

In a separate reactor, add 75 kg of diphenyldichlorosilane, 100 kg of toluene, and 35 kg of

metallic zinc powder.

Under stirring, add the previously prepared phenyl Grignard reagent dropwise to this

mixture.

After the addition is complete, maintain the reaction under reflux for 2 hours.
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Hydrolysis and Work-up:

Cool the reactor and, while stirring, slowly add 180 kg of water to hydrolyze the reaction

mixture.

After the addition of water, continue stirring for 1 hour.

Heat the mixture to 60 °C until the solution becomes neutral.

Stop heating and separate the lower aqueous layer.

The upper organic phase is subjected to reduced pressure distillation to remove the

toluene, yielding the crude triphenylsilanol product.

Purification:

Dissolve the crude product in ethanol.

Add activated carbon for decolorization.

Recrystallize the solution to obtain pure, white crystals of triphenylsilanol.

Visualizing the Synthesis Workflow
The following diagram illustrates the key stages of the triphenylsilanol synthesis process.
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Grignard Reagent Preparation
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Caption: Workflow for the synthesis of triphenylsilanol.
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Purification of Triphenylsilanol: Experimental
Protocol
For applications requiring high purity, triphenylsilanol can be further purified using column

chromatography or recrystallization.

Materials:

Crude triphenylsilanol

Petroleum ether (pet ether)

Alumina (Al₂O₃) for column chromatography

Carbon tetrachloride (CCl₄)

Methanol (MeOH)

tert-Butyl methyl ether (MTBE) or acetonitrile for recrystallization

Procedure:

Column Chromatography:

Dissolve the crude triphenylsilanol in a minimal amount of petroleum ether.

Prepare a chromatography column with alumina.

Load the dissolved sample onto the column.

Elute the column thoroughly with carbon tetrachloride to remove nonpolar impurities.

Elute the triphenylsilanol from the column using methanol.

Evaporate the methanol to obtain purified triphenylsilanol crystals with a melting point of

153-155 °C.[8]

Recrystallization:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1683266?utm_src=pdf-body
https://www.benchchem.com/product/b1683266?utm_src=pdf-body
https://www.benchchem.com/product/b1683266?utm_src=pdf-body
https://www.benchchem.com/product/b1683266?utm_src=pdf-body
https://www.benchchem.com/product/b1683266?utm_src=pdf-body
https://www.benchchem.com/product/b1683266?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3176674.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The crude product can be recrystallized from various solvents, including petroleum ether,

carbon tetrachloride, a mixture of diethyl ether and petroleum ether (1:1), or tert-butyl

methyl ether or acetonitrile.[8]

Dissolve the crude triphenylsilanol in a minimal amount of the chosen hot solvent.

Allow the solution to cool slowly to form crystals.

Filter the crystals and wash them with a small amount of cold solvent.

Dry the crystals to obtain the purified product.

Visualizing the Purification Workflow
The following diagram outlines the steps for the purification of triphenylsilanol.
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Column Chromatography Recrystallization

Crude Triphenylsilanol

Dissolve in Petroleum Ether Dissolve in Hot Solvent

Load on Alumina Column

Elute with CCl4 (remove impurities)

Elute with Methanol (collect product)

Evaporate Methanol

Pure Triphenylsilanol

Cool to Crystallize

Filter Crystals

Dry Crystals

Pure Triphenylsilanol

Click to download full resolution via product page

Caption: Workflow for the purification of triphenylsilanol.

Biological Activity and Signaling Pathways
A comprehensive literature search did not reveal any specific, well-defined signaling pathways

in which triphenylsilanol is directly involved as a signaling molecule or modulator. While

organosilicon compounds are of significant interest in medicinal chemistry for their potential to
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alter the biological activity and pharmacological profiles of small molecules, detailed

mechanistic studies on triphenylsilanol's interaction with cellular signaling cascades are not

extensively reported.[5]

The primary mechanism of action described for triphenylsilanol in chemical contexts is its role

as a nucleophile, attributed to the electron-rich nature of the silicon atom and the presence of

the hydroxyl group. In catalytic processes, it can stabilize transition states or intermediates,

thereby influencing reaction rates.

It is important to note that while some silyl analogues of other compounds have been

investigated as antagonists for pathways like TRPV1 for pain signaling, this does not directly

implicate triphenylsilanol itself in these pathways.[1] Further research is required to elucidate

any specific biological signaling pathways that may be modulated by triphenylsilanol.

Applications in Research and Development
Triphenylsilanol serves as a versatile building block and reagent in various fields:

Pharmaceutical Synthesis: It is used as an intermediate in the synthesis of complex Active

Pharmaceutical Ingredients (APIs).[9] Its reactivity and structural features make it a valuable

precursor in the development of new therapeutic agents.

Materials Science: Due to its thermal stability and hydrophobic properties, triphenylsilanol
is used in the development of advanced electronic materials, specialty coatings, and

encapsulants.[9]

Organic Synthesis: It is employed as a water surrogate in regioselective palladium-catalyzed

allylations.[8][10]

This technical guide provides a foundational understanding of triphenylsilanol for

professionals in scientific research and development. The detailed protocols for its synthesis

and purification are intended to be a valuable resource for laboratory work. While its direct

involvement in biological signaling pathways remains an area for future investigation, its utility

as a chemical intermediate is well-established.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]

2. Triphenylsilanol | CAS#:791-31-1 | Chemsrc [chemsrc.com]

3. Triphenylsilanol | C18H16OSi | CID 69925 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Biocatalytic Transformations of Silicon—the Other Group 14 Element - PMC
[pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. benchchem.com [benchchem.com]

8. Triphenylsilanol | 791-31-1 [chemicalbook.com]

9. nbinno.com [nbinno.com]

10. Biphenylsulfonamides as effective MMP-2 inhibitors with promising antileukemic efficacy:
Synthesis, in vitro biological evaluation, molecular docking, and MD simulation analysis -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-Depth Technical Guide to Triphenylsilanol for
Scientific Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683266#chemical-formula-and-molecular-weight-of-
triphenylsilanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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